Cas no 1805512-04-2 (2,3-Bis(trifluoromethyl)-6-chlorophenol)

2,3-Bis(trifluoromethyl)-6-chlorophenol is a fluorinated phenolic compound characterized by the presence of two trifluoromethyl groups and a chlorine substituent on the aromatic ring. This structural configuration enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, while the chlorine atom offers additional reactivity for further functionalization. Its high purity and well-defined structure ensure consistent performance in demanding applications. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture. Suitable for use in cross-coupling reactions and as a building block for specialty chemicals.
2,3-Bis(trifluoromethyl)-6-chlorophenol structure
1805512-04-2 structure
Product name:2,3-Bis(trifluoromethyl)-6-chlorophenol
CAS No:1805512-04-2
MF:C8H3ClF6O
MW:264.552242517471
CID:4962657

2,3-Bis(trifluoromethyl)-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

    • 2,3-Bis(trifluoromethyl)-6-chlorophenol
    • Inchi: 1S/C8H3ClF6O/c9-4-2-1-3(7(10,11)12)5(6(4)16)8(13,14)15/h1-2,16H
    • InChI Key: OSGGWGYLNZKRPD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Topological Polar Surface Area: 20.2
  • XLogP3: 4

2,3-Bis(trifluoromethyl)-6-chlorophenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003740-1g
2,3-Bis(trifluoromethyl)-6-chlorophenol
1805512-04-2 97%
1g
1,579.40 USD 2021-06-22

Additional information on 2,3-Bis(trifluoromethyl)-6-chlorophenol

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-6-chlorophenol (CAS No. 1805512-04-2): Properties, Applications, and Industry Insights

2,3-Bis(trifluoromethyl)-6-chlorophenol (CAS No. 1805512-04-2) is a fluorinated phenolic compound that has garnered significant attention in advanced chemical research and industrial applications. This specialty chemical, characterized by its unique trifluoromethyl and chloro functional groups, exhibits remarkable stability and reactivity, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular structure, featuring two CF3 groups and a chlorine substituent, contributes to its lipophilicity and electron-withdrawing properties, which are critical for designing high-performance compounds.

In recent years, the demand for fluorinated compounds like 2,3-Bis(trifluoromethyl)-6-chlorophenol has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in how its meta-substituted trifluoromethyl groups enhance metabolic stability and bioavailability, addressing common challenges in medicinal chemistry. A trending topic in 2024 is the exploration of such fluorinated phenols as building blocks for next-generation antiviral agents, aligning with global efforts to combat emerging pathogens. Additionally, its role in synthesizing liquid crystal materials for OLED displays has sparked interest in the electronics industry.

From an environmental perspective, the degradation pathways of 2,3-Bis(trifluoromethyl)-6-chlorophenol are under scrutiny, as regulatory bodies emphasize green chemistry principles. Studies focus on optimizing its synthesis to minimize hazardous byproducts while maintaining cost-efficiency—a balance highly sought after in sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to characterize this compound, ensuring purity standards meet pharmaceutical-grade requirements.

The compound’s thermal stability (decomposition temperature >250°C) and solubility profile (soluble in organic solvents like dichloromethane and THF) make it versatile for diverse reaction conditions. Industry forums frequently discuss its use in cross-coupling reactions, where its chloro moiety serves as an excellent leaving group for palladium-catalyzed transformations. Such discussions often intersect with popular search queries like "fluorophenol derivatives in catalysis" or "CAS 1805512-04-2 supplier", reflecting commercial and academic interest.

Innovations in flow chemistry have further elevated the relevance of 2,3-Bis(trifluoromethyl)-6-chlorophenol, enabling continuous production with higher yields and reduced waste. Patent analyses reveal its inclusion in novel herbicide formulations, where its halogenated structure improves target specificity—a response to the agrochemical industry’s demand for eco-friendly solutions. Meanwhile, computational chemists leverage QSAR models to predict its interactions in biological systems, a methodology dominating recent scientific literature.

For procurement specialists, verifying the CAS No. 1805512-04-2 authenticity is crucial, as counterfeit chemicals pose risks in R&D. Reputable suppliers provide COA (Certificate of Analysis) and MSDS documentation, addressing frequently searched terms like "buy 2,3-Bis(trifluoromethyl)-6-chlorophenol" and "safety data sheet fluorophenols". Storage recommendations typically highlight protection from moisture and light to preserve stability, a detail emphasized in technical datasheets.

Looking ahead, the compound’s potential in metal-organic frameworks (MOFs) and polymeric coatings is being explored, tapping into the booming markets of advanced materials and corrosion inhibitors. As industries prioritize halogenated intermediates with low toxicity profiles, 2,3-Bis(trifluoromethyl)-6-chlorophenol stands out as a candidate meeting both performance and regulatory criteria—a duality central to modern chemical innovation.

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